2-chloro-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-5-nitrobenzamide hydrochloride

• IUPAC Name: 2-chloro-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-5-nitrobenzamide;hydrochloride
• InChI: InChI=1S/C22H23ClN4O5S.ClH/c1-14-3-6-18(31-2)19-20(14)33-22(24-19)26(8-7-25-9-11-32-12-10-25)21(28)16-13-15(27(29)30)4-5-17(16)23;/h3-6,13H,7-12H2,1-2H3;1H
• InChI Key: VXVATBRNBLGYCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N(CCN3CCOCC3)C(=O)C4=C(C=CC(=C4)[N+](=O)[O-])Cl.Cl
• Molecular Formula: C22H24Cl2N4O5S
• Molecular Weight: 527.4 g/mol

Description

2-chloro-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-5-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C22H24Cl2N4O5S and its molecular weight is 527.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds with complex structures, including those with nitrobenzamide, methoxybenzamide, and morpholinoethyl components, are often subjects of synthetic and structural analysis studies. For example, the synthesis of derivatives of benzimidazole and their crystal structure determination provides insights into the molecular interactions and stability of these compounds (Akkurt et al., 2005).

Corrosion Inhibition

Some compounds with thiazole and methoxy groups have been studied for their potential as corrosion inhibitors, indicating their utility in protecting metals from corrosion in aggressive environments. This includes the evaluation of their electrochemical properties and surface interactions (Rbaa et al., 2019).

Pharmacological Applications

Several studies focus on the synthesis of novel derivatives containing benzamide, thiazole, and morpholino groups for pharmacological applications. These compounds are tested for their anti-inflammatory, antimicrobial, and potential anti-cancer activities, indicating the broad pharmacological relevance of such chemical structures (Abdulla et al., 2014).

Antimicrobial Activity

Compounds with methoxyphenol thiazole structures have been synthesized and tested for their antimicrobial activities against various bacteria and fungi. This suggests the importance of such compounds in developing new antimicrobial agents (Vinusha et al., 2015).